Cas no 1221283-08-4 (N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine)

• Product Name: N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine
• CAS No: 1221283-08-4
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• MDL: MFCD20491594
• CID: 5557773
• PubChem ID: 60136591
• Update Time: 2026-03-11

N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine
• N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine
• 1H-Pyrazole-5-methanamine, N,1-dimethyl-3-(trifluoromethyl)-

• MDL： MFCD20491594
• Inchi： 1S/C7H10F3N3/c1-11-4-5-3-6(7(8,9)10)12-13(5)2/h3,11H,4H2,1-2H3
• InChI Key： GPBKXVITHRVAGL-UHFFFAOYSA-N
• SMILES： N1(C)C(CNC)=CC(C(F)(F)F)=N1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 204.4±35.0 °C(Predicted)
• pka: 9.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine

N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine (CAS No. 1221283-08-4): A Comprehensive Overview

N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine (CAS No. 1221283-08-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, often referred to in abbreviated forms for convenience, belongs to the class of pyrazole derivatives, which are known for their versatility in pharmaceutical and agrochemical industries. The presence of the trifluoromethyl group enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine features a pyrazole ring substituted with a methyl group and a trifluoromethyl group, along with an N-methylmethanamine side chain. This configuration contributes to its distinct physicochemical properties, such as moderate solubility in organic solvents and a relatively high boiling point. Researchers and industry professionals are particularly interested in this compound due to its potential role in the development of novel pharmaceutical agents and crop protection chemicals.

One of the most frequently asked questions about CAS No. 1221283-08-4 is its synthesis pathway. The compound is typically synthesized through multi-step organic reactions, starting from readily available precursors like 1-methyl-3-(trifluoromethyl)-1H-pyrazole. The introduction of the N-methylmethanamine moiety is achieved via nucleophilic substitution or reductive amination, depending on the desired yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure the final product meets industry standards.

In the pharmaceutical sector, N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine is being explored as a building block for drug discovery. Its structural motifs are found in compounds with potential anti-inflammatory, antimicrobial, and anticancer activities. The trifluoromethyl group is particularly noteworthy, as it often enhances the bioavailability and metabolic stability of drug candidates. Recent studies have highlighted its utility in designing kinase inhibitors, which are crucial for targeted cancer therapies.

The agrochemical industry also benefits from the unique properties of CAS No. 1221283-08-4. Pyrazole derivatives are widely used in the development of pesticides and herbicides, and this compound is no exception. Its ability to interfere with specific enzymatic pathways in pests makes it a promising candidate for next-generation crop protection solutions. With the growing demand for sustainable agriculture, researchers are investigating its potential to replace older, less environmentally friendly chemicals.

Market trends indicate a rising interest in N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine, driven by its dual applications in pharmaceuticals and agrochemicals. Suppliers and manufacturers are scaling up production to meet the increasing demand from research institutions and industrial players. The compound's CAS No. 1221283-08-4 is often searched in conjunction with terms like "pyrazole derivatives", "trifluoromethyl compounds", and "drug intermediates", reflecting its broad relevance.

From a regulatory perspective, N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine is generally regarded as safe for research and industrial use when handled according to standard protocols. However, users are advised to consult material safety data sheets (MSDS) and adhere to local guidelines to ensure safe storage and handling. The compound's stability under normal conditions makes it a reliable choice for laboratory and manufacturing settings.

In conclusion, N-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine (CAS No. 1221283-08-4) represents a fascinating area of study in modern chemistry. Its versatile applications, coupled with its unique structural features, position it as a valuable asset in both pharmaceutical and agrochemical research. As scientific advancements continue to uncover new possibilities, this compound is likely to remain a focal point for innovation and discovery.